
An In-depth Technical Guide to TP-5801 and
Related TFA Compounds

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name: TP-5801 TFA

Cat. No.: B10857132

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of TP-5801, a potent and selective

inhibitor of the non-receptor tyrosine kinase, TNK1. The information presented is curated for an

audience of researchers, scientists, and professionals involved in drug development and

oncology research.

Core Compound: TP-5801
TP-5801 is an orally active small molecule inhibitor of Thirty-eight-negative kinase 1 (TNK1). It

is typically used in preclinical research as its trifluoroacetic acid (TFA) salt, denoted as TP-5801
TFA. The compound has demonstrated significant anti-tumor activity in various cancer models,

positioning it as a promising therapeutic candidate for TNK1-dependent malignancies.

Chemical Structure
The chemical structure of TP-5801 is based on a diaminopyrimidine scaffold.

Chemical Formula: C₂₄H₃₁BrN₈O
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Molecular Weight: 527.46 g/mol

CAS Number: 2574474-81-8

Related Compounds
A structurally and functionally related compound to TP-5801 is TP-5809. This compound also

features a diaminopyrimidine core and exhibits potent inhibition of TNK1. It has been evaluated

in preclinical models of Hodgkin's lymphoma.

Mechanism of Action and Signaling Pathway
TNK1 is a non-receptor tyrosine kinase that, when activated, can drive cancer cell proliferation

and survival. The activation of TNK1 is a multi-step process involving its release from an

inhibitory complex with 14-3-3 proteins and subsequent binding to ubiquitin. Activated TNK1

then phosphorylates downstream signaling proteins, including STAT3 and STAT5, leading to

their activation and the transcription of genes involved in cell growth and survival.

TP-5801 and its related compounds act as ATP-competitive inhibitors of the TNK1 kinase

domain. By binding to the ATP-binding pocket of TNK1, these inhibitors prevent the

phosphorylation of its substrates, thereby blocking downstream signaling and inhibiting the

proliferation of TNK1-dependent cancer cells.
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TNK1 Signaling Pathway and Inhibition by TP-5801.

Quantitative Data
The following tables summarize the quantitative data for TP-5801 and the related compound

TP-5809 from various in vitro and in vivo studies.

Table 1: In Vitro Biochemical and Cellular Activity
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Table 2: In Vitro Kinase Selectivity of TP-5801
Data from an in vitro kinase screen of TP-5801 against a panel of kinases.
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Note: The full dataset of the kinase screen is available from BYU ScholarsArchive.[3][4][5]
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Table 3: In Vivo Efficacy
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Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

standard laboratory procedures and information from published studies.

In Vitro TNK1 Kinase Assay
This protocol describes a typical in vitro kinase assay to determine the IC₅₀ of an inhibitor

against TNK1.
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Start Prepare tumor cells
(e.g., L540) in Matrigel

Subcutaneously implant cells
into immunocompromised mice

Monitor tumor growth until
tumors reach a specific size

Randomize mice into
treatment and control groups

Administer TP-5801 or vehicle
(e.g., oral gavage daily)

Monitor tumor volume,
body weight, and animal health

Continue treatment until
predefined endpoint

Analyze tumor growth inhibition
and other relevant parameters End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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